Cas no 587850-66-6 (4-(2-Phenoxyacetyl)piperazin-2-one)

• Product Name: 4-(2-Phenoxyacetyl)piperazin-2-one
• CAS No: 587850-66-6
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6296555
• PubChem ID: 833616
• Update Time: 2025-11-01

4-(2-Phenoxyacetyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 587850-66-6
• AB00435291-04
• EN300-6718613
• Z31602870
• TEH
• SMR000015691
• IFLab1_005931
• IDI1_011334
• AN-329/42120190
• MLS000103401
• 4-(2-phenoxyacetyl)piperazin-2-one
• CHEMBL1468944
• CS-0257393
• 4-(phenoxyacetyl)-2-piperazinone
• HMS1428N13
• HMS2249D06
• 4-(2-phenoxyethanoyl)piperazin-2-one
• AKOS000494337
• 4-(2-Phenoxyacetyl)piperazin-2-one

• Inchi： 1S/C12H14N2O3/c15-11-8-14(7-6-13-11)12(16)9-17-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,13,15)
• InChI Key： VQOCCTAPSDVOOO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(N1CC(NCC1)=O)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-Phenoxyacetyl)piperazin-2-one

Introduction to 4-(2-Phenoxyacetyl)piperazin-2-one (CAS No. 587850-66-6)

4-(2-Phenoxyacetyl)piperazin-2-one (CAS No. 587850-66-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties.

The molecular structure of 4-(2-Phenoxyacetyl)piperazin-2-one consists of a piperazinone ring fused with a phenoxyacetyl group. The presence of the phenoxyacetyl moiety imparts specific pharmacological properties, making this compound a promising candidate for various therapeutic interventions. Recent studies have highlighted its potential in the treatment of neurodegenerative diseases, inflammatory conditions, and viral infections.

In the context of neurodegenerative diseases, 4-(2-Phenoxyacetyl)piperazin-2-one has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby protecting against neurodegeneration. These findings suggest that 4-(2-Phenoxyacetyl)piperazin-2-one could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 4-(2-Phenoxyacetyl)piperazin-2-one has also shown promise in the treatment of inflammatory conditions. Inflammatory responses are often characterized by the production of pro-inflammatory cytokines and chemokines, which can lead to tissue damage and chronic inflammation. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can downregulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and promoting tissue repair. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

An additional area of interest is the antiviral activity of 4-(2-Phenoxyacetyl)piperazin-2-one. Viral infections pose significant health challenges globally, and there is a constant need for new antiviral agents with broad-spectrum activity. A recent study published in Antiviral Research demonstrated that this compound exhibits potent antiviral activity against a range of viruses, including influenza virus and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects involves inhibiting viral replication at multiple stages, making it a promising candidate for the development of new antiviral therapies.

The synthesis of 4-(2-Phenoxyacetyl)piperazin-2-one has been optimized to ensure high yield and purity, which are crucial for its use in pharmaceutical applications. Various synthetic routes have been explored, with one common approach involving the reaction of 4-piperazinone with 2-phenoxyacetic acid chloride. The resulting product is then purified using standard techniques such as recrystallization or chromatography to obtain a high-purity compound suitable for further testing.

In preclinical studies, 4-(2-Phenoxyacetyl)piperazin-2-one has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development into clinical trials. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy and safety profile.

The potential applications of 4-(2-Phenoxyacetyl)piperazin-2-one extend beyond its primary therapeutic uses. Its unique chemical structure has also inspired researchers to explore its use as a scaffold for the development of new compounds with enhanced biological activities. For example, modifications to the phenoxyacetyl group or the piperazinone ring have led to the discovery of novel derivatives with improved pharmacological properties.

In conclusion, 4-(2-Phenoxyacetyl)piperazin-2-one (CAS No. 587850-66-6) is a versatile compound with significant potential in various therapeutic areas. Its neuroprotective, anti-inflammatory, and antiviral properties make it a promising candidate for further research and development into new pharmaceutical products. As ongoing studies continue to uncover its full range of biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for a variety of conditions.